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Compound of Interest

Compound Name: 1-Dodecylimidazole

Cat. No.: B043717

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety data and handling
precautions for 1-dodecylimidazole (CAS No: 4303-67-7). The information is compiled to
assist laboratory personnel in minimizing risks and ensuring safe operational procedures.

Chemical and Physical Properties

1-Dodecylimidazole is an N-alkylated derivative of imidazole.[1] It is essential to be aware of

its physical characteristics to handle it appropriately. The compound is typically a colorless to
light-yellow liquid or solid.
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Property Value Source(s)
CAS Number 4303-67-7 [2][3]14]
Molecular Formula C15H28N2 [2][41[5]
Molecular Weight 236.40 g/mol [2][5]

1-Dodecyl-1H-imidazole, N-
Synonyms Dodecylimidazole, 1- [31[5][6]

Laurylimidazole

Clear yellow liquid; Colorless
Appearance . o . [1][4]
to light-yellow liquid or solid

) ) 69.5-70.5 °C (Solvent: ethyl
Melting Point [11[7]
acetate)

Boiling Point 146 °C (at 0.5 mmHg) [1][7]

B Slightly soluble in Chloroform
Solubility [117]
and Methanol

Storage Temperature 2-8°C, Sealed in a dry place [1107]

Hazard Identification and GHS Classification

1-Dodecylimidazole is classified as hazardous under the Globally Harmonized System (GHS).
[8] It is harmful if swallowed, causes skin and serious eye irritation, may cause an allergic skin
reaction and respiratory irritation, and is very toxic to aquatic life with long-lasting effects.[2][3]

[8]°]

The workflow from chemical properties to safety communication is a standardized process.
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Caption: GHS Hazard Communication Workflow.
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Hazard Class Category Signal Word Hazard Statement
o ) H302: Harmful if
Acute Toxicity, Oral Category 4 Warning
swallowed[2][3][8]
Skin ) H315: Causes skin
) o Category 2 Warning S
Corrosion/Irritation irritation[8][9]
Serious Eye ] H319: Causes serious
o Category 2 Warning o
Damage/Irritation eye irritation[3][8][9]
H317: May cause an
Skin Sensitization Category 1/ 1A Warning allergic skin
reaction[3][6][8]
) H335: May cause
STOT - Single ) ) o
Category 3 Warning respiratory irritation[8]
Exposure
[9]
) ) H400: Very toxic to
Aquatic Hazard, Acute  Category 1 Warning o
aquatic life[2][5]
] H410: Very toxic to
Aquatic Hazard, ] o ]
Category 1 Warning aquatic life with long

Chronic
lasting effects[2][3]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is crucial to ensure personnel safety and
maintain the integrity of the chemical.

Engineering Controls:

o Work should be conducted in areas with appropriate exhaust ventilation.[2]
o A safety shower and eye wash station must be readily accessible.[2]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety goggles with side-shields.[2]
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» Skin Protection: Use impervious protective gloves and clothing. Inspect gloves before use
and dispose of them in accordance with good laboratory practices.[2][8]

o Respiratory Protection: A suitable respirator is necessary when vapors or mists are
generated or if ventilation is inadequate.[2][8]

Handling Procedures:

Avoid all contact with skin and eyes and prevent inhalation of vapor or mist.[2][9]

Wash hands and any exposed skin thoroughly after handling.[2][8]

Do not eat, drink, or smoke in the work area.[2][3]

Keep the substance away from sources of ignition.[9]

Storage Conditions:

o Store in a tightly sealed container in a dry, cool, and well-ventilated area.[2][8]
e The recommended storage temperature is between 2-8°C.[1]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
alkalis.[2][9]

Emergency and First Aid Procedures

Immediate and appropriate response to exposure is critical. The following diagram outlines the
first aid protocol for various exposure routes.
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Exposure Incident Occurs

Routes of Exposure & Immediate Actions

Rinse mouth with water.
Do NOT induce vomiting. [1, 5]

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses. [5]

Take off contaminated clothing.
Wash with plenty of soap and water. [4, 5]
T

Move person into fresh air.
If not breathing, give artificial respiration. [5]
T

v v

=I Seek iate Medical Attention / Call a Physician >

Click to download full resolution via product page
Caption: First Aid Response Protocol for 1-Dodecylimidazole.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

[21[8]
e Specific Hazards: Combustion may produce irritant fumes.[2]

» Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[2][8]

Accidental Release Measures: In the event of a spill, a structured response is necessary to
ensure safety and environmental protection.
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1. Ensure Adequate Ventilation
& Evacuate Unnecessary Personnel [1]

:

2. Wear Full Personal Protective Equipment (PPE) [1]

l

3. Prevent Further Leakage
Avoid release to drains or water courses [1]

l

4. Contain & Absorb Spill
Use inert absorbent material (e.g., sand, diatomite) [1, 4]

:

5. Collect & Dispose
Place in suitable, closed containers for disposal [4]

l

6. Decontaminate Area
Scrub surfaces with alcohol [1]

l

Spill Secured

Click to download full resolution via product page

Caption: Accidental Spill Response Workflow.
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Toxicological Information

The primary known toxicological effects are related to acute oral toxicity, irritation, and
sensitization.[2] Symptoms of an allergic reaction can include rash, itching, swelling, and
difficulty breathing.[8] For many other toxicological endpoints, such as carcinogenicity and
reproductive toxicity, specific data for 1-dodecylimidazole are not available in the reviewed
safety sheets.[2][9] The chemical, physical, and toxicological properties have not been fully
investigated.[2]

Experimental Protocols and Data

The hazard classifications provided in safety data sheets are typically derived from studies
conducted according to internationally recognized guidelines, such as those from the
Organisation for Economic Co-operation and Development (OECD). While the specific
experimental reports for 1-dodecylimidazole are not provided in the SDS, the classifications
imply the following:

o Acute Oral Toxicity (Category 4): This classification is based on OECD Test Guideline 401 or
similar. It indicates a median lethal dose (LD50) in the range of 300 to 2000 mg/kg body
weight for rats.

» Skin and Eye Irritation (Category 2): These findings would result from dermal (OECD TG
404) and ocular (OECD TG 405) irritation tests, likely conducted on rabbits, showing
reversible inflammatory changes.

o Skin Sensitization (Category 1): This indicates that the substance is a sensitizer, likely
determined through tests like the Local Lymph Node Assay (LLNA, OECD TG 429) in mice.

Researchers should be aware that the absence of data for certain endpoints (e.g.,
carcinogenicity) does not mean the absence of hazard, but rather a lack of investigation.[2] All
necessary precautions should be taken as if the chemical possesses unknown hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 1-Dodecylimidazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043717#1-dodecylimidazole-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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